2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethyl-6-oxopyridazin-1-yl)-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H19N3O2/c1-10-5-6-11(2)14(7-10)17-15(20)9-19-16(21)8-12(3)13(4)18-19/h5-8H,9H2,1-4H3,(H,17,20)
• InChI Key: YIOOIBIEOLTNPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)C=C(C(=N2)C)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide is a chemical compound that has been of interest to researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation, cancer cell growth, and glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that the compound can reduce the production of pro-inflammatory cytokines, induce apoptosis in cancer cells, and reduce blood glucose levels in diabetic rats. It has also been shown to have antioxidant properties, which could help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide in lab experiments is its potential as a multi-target agent, with research showing that it can affect multiple pathways involved in inflammation, cancer, and diabetes. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide. One direction is to further investigate its potential as an anti-inflammatory agent and its mechanism of action. Another direction is to explore its potential as an anti-cancer agent and its ability to induce apoptosis in cancer cells. Additionally, further research could be done to investigate its potential as an anti-diabetic agent and its ability to reduce blood glucose levels. Finally, more research could be done to optimize its use in lab experiments and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2,5-dimethylphenyl)acetamide involves the reaction of 2,5-dimethylphenylhydrazine with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then reacted with 2,5-dimethylbenzoyl chloride to obtain the final compound.

Scientific Research Applications

The compound has been studied for its potential as an anti-inflammatory agent, with research showing that it can inhibit the production of pro-inflammatory cytokines. It has also been investigated for its potential as an anti-cancer agent, with studies showing that it can induce apoptosis in cancer cells. Additionally, the compound has been studied for its potential as an anti-diabetic agent, with research showing that it can reduce blood glucose levels in diabetic rats.